![molecular formula C14H10F2N4OS B2534049 2-((difluoromethyl)thio)-N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzamide CAS No. 2034621-25-3](/img/structure/B2534049.png)
2-((difluoromethyl)thio)-N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzamide
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Overview
Description
The compound “2-((difluoromethyl)thio)-N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzamide” is a complex organic molecule that contains several functional groups. It has a pyrazolo[1,5-a]pyrimidine core, which is a type of heterocyclic compound . Pyrazolo[1,5-a]pyrimidines are the dominant motif of many drugs; for instance, zaleplon and indiplon are sedative agents and ocinaplon was identified as an anxiolytic agent .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrazolo[1,5-a]pyrimidine core, a difluoromethylthio group, and a benzamide group .Chemical Reactions Analysis
Pyrazolo[1,5-a]pyrimidines can undergo a variety of chemical reactions. For example, they can be arylated via a Suzuki–Miyaura cross-coupling reaction .Scientific Research Applications
Synthesis of Heterocyclic Compounds
- The synthesis of new fused and binary 1,3,4-thiadiazoles, which are evaluated as potential antitumor and antioxidant agents, involves annulations of 2-amino-1,3,4-thiadiazole with various compounds to afford derivatives like thiadiazolo[3,2-a]pyrimidin, benzamide, and bis-pyrazole. These compounds are then evaluated for their potential antitumor properties (Hamama et al., 2013).
Antitumor and Antioxidant Activities
- The study on the synthesis of some new fused and binary 1,3,4-thiadiazoles as potential antitumor and antioxidant agents highlights the chemical reactions and evaluations involved in exploring the therapeutic potentials of these compounds (Hamama et al., 2013).
Anticancer and Anti-Inflammatory Agents
- Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds are designed and assessed for their potential in treating cancer and inflammatory conditions (Rahmouni et al., 2016).
Synthesis of Fused Heterocycles
- Microwave-assisted synthesis has been used to create fused heterocycles incorporating the trifluoromethyl moiety, leading to the development of derivatives like pyrazolo[1,5-a]pyrimidine, which are of interest due to their potential biological activities (Shaaban, 2008).
Design and Synthesis of Novel Compounds
- The design, synthesis, and biological evaluation of some novel thienopyrimidines and fused thienopyrimidines as anti-inflammatory agents showcases the methodical approach to creating compounds with specific biological activities. These compounds were prepared from a base compound and evaluated for their anti-inflammatory activity, highlighting the importance of targeted chemical synthesis in drug discovery (Rizk et al., 2012).
Future Directions
Mechanism of Action
Target of Action
The compound 2-((difluoromethyl)thio)-N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzamide is part of the pyrazolo[1,5-a]pyrimidines class of compounds . This class of compounds has been identified as having significant biological activities and is the dominant motif of many drugs . They have been found to act as antimicrobial, anticancer, antianxiety, anti-proliferative, analgesic, and antioxidant agents . They also act as inhibitors for carboxylesterase, translocator protein, PDE10A, and selective kinase .
Biochemical Analysis
Biochemical Properties
Pyrazolo[1,5-a]pyrimidines, the class of compounds it belongs to, have been found to exhibit a wide range of therapeutic potentials such as antimicrobial, anticancer, antianxiety, anti-proliferative, analgesic, and antioxidant activities . They have also been identified as inhibitors of carboxylesterase, translocator protein, PDE10A, and selective kinase .
Cellular Effects
Compounds with a similar pyrazolo[1,5-a]pyrimidine scaffold have shown promising activity against Mycobacterium tuberculosis within macrophages .
Molecular Mechanism
It is known that compounds with a similar pyrazolo[1,5-a]pyrimidine scaffold interact with a flavin adenine dinucleotide (FAD)-dependent hydroxylase (Rv1751) that promotes compound catabolism by hydroxylation from molecular oxygen .
Properties
IUPAC Name |
2-(difluoromethylsulfanyl)-N-pyrazolo[1,5-a]pyrimidin-6-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2N4OS/c15-14(16)22-11-4-2-1-3-10(11)13(21)19-9-7-17-12-5-6-18-20(12)8-9/h1-8,14H,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSVRNKONTKEFPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CN3C(=CC=N3)N=C2)SC(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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